Cas no 2680623-63-4 (4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid)

• Product Name: 4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid
• CAS No: 2680623-63-4
• MF: C₁₁H₅F₄NO₃S
• MW: 307.220915555954
• CID: 5632065
• PubChem ID: 165929662
• Update Time: 2025-06-13

4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680623-63-4
• EN300-28291589
• 4-fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid
• 4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C11H5F4NO3S/c12-4-2-1-3-5-6(4)7(8(20-5)9(17)18)16-10(19)11(13,14)15/h1-3H,(H,16,19)(H,17,18)
• InChI Key： HLHCJPHOCCZZPZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C(=CC=CC1=2)F)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 306.99262684g/mol
• Monoisotopic Mass: 306.99262684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 94.6Ų

Additional information on 4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid

Introduction to 4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid (CAS No. 2680623-63-4)

4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680623-63-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiophene family, a class of heterocyclic aromatic molecules known for their diverse biological activities and structural versatility. The presence of a fluoro substituent at the 4-position and an amide group at the 3-position, along with a carboxylic acid functionality at the 2-position, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural features of 4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid contribute to its potential pharmacological effects. The fluorine atom is known to enhance metabolic stability and binding affinity, while the amide group can participate in hydrogen bonding interactions, which are crucial for molecular recognition in biological systems. Additionally, the carboxylic acid moiety can serve as a site for further functionalization or as an anchor for protein binding. These characteristics make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in benzothiophene derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that benzothiophene-based compounds exhibit anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorine and amide groups into the benzothiophene core has further expanded the pharmacological spectrum of these molecules. Specifically, 4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid has been investigated for its potential role in modulating biological pathways associated with diseases such as cancer and inflammation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have leveraged computational modeling and high-throughput screening techniques to identify promising candidates for further optimization. The structural motif of 4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid has been found to interact favorably with target proteins, suggesting its suitability for developing small-molecule inhibitors or agonists. This interaction is critical for modulating enzymatic activity or signaling pathways that are dysregulated in disease states.

The synthesis of 4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid presents both challenges and opportunities. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions to introduce the fluoro substituent and condensation reactions to form the amide bond. Advanced synthetic methodologies have been employed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzothiophene core.

Recent advancements in analytical chemistry have enabled detailed characterization of 4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid, providing insights into its molecular structure and dynamics. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of the compound. Additionally, computational studies using density functional theory (DFT) have helped elucidate its electronic properties and potential interactions with biological targets.

The pharmacokinetic profile of 4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid is another critical aspect that has been studied extensively. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have provided valuable data on its bioavailability and metabolic stability under different physiological conditions. These findings are crucial for designing effective dosing regimens and minimizing potential side effects.

In conclusion,4-Fluoro-3-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid (CAS No. 2680623-63-4) represents a significant advancement in medicinal chemistry research. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various disease indications.